1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[4-(4-chlorophenyl)phenyl]sulfonyl-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C22H20ClFN2O2S/c23-19-9-5-17(6-10-19)18-7-11-20(12-8-18)29(27,28)26-15-13-25(14-16-26)22-4-2-1-3-21(22)24/h1-12H,13-16H2
• InChI Key: ICVNBQFRVJVARB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClFN2O2S
• Molecular Weight: 430.9 g/mol

Description

1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and pharmacology. This compound is commonly referred to as CB1 receptor inverse agonist due to its ability to bind to the CB1 receptor and modulate its activity. In

Mechanism of Action

The mechanism of action of 1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine involves its binding to the CB1 receptor and modulating its activity. The CB1 receptor is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of the CB1 receptor by endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol results in the modulation of various physiological processes, including appetite, pain, and mood. 1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine acts as an inverse agonist, which means that it binds to the CB1 receptor and reduces its activity.
Biochemical and Physiological Effects:
Studies have shown that 1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine can modulate various physiological processes, including appetite, pain, and mood. In animal studies, this compound has been shown to reduce food intake and body weight. It has also been shown to have analgesic and anxiolytic effects. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine in lab experiments is its ability to selectively modulate the activity of the CB1 receptor. This can be useful in studying the role of the CB1 receptor in various physiological processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage and other adverse effects.

Future Directions

There are several future directions for research on 1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine. One area of interest is its potential use in the treatment of obesity and metabolic disorders. Further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Other potential areas of research include its use in the treatment of pain, anxiety, and addiction. Additionally, further studies are needed to investigate the potential toxicity of this compound and its safety for human use.

Synthesis Methods

The synthesis of 1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine involves several steps. The first step involves the reaction of 4-chlorobenzenesulfonyl chloride with 4'-chlorobiphenyl in the presence of a base such as triethylamine. The resulting product is then reacted with 2-fluorophenylpiperazine in the presence of a catalyst such as palladium on carbon. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-((4'-Chloro-[1,1'-biphenyl]-4-yl)sulfonyl)-4-(2-fluorophenyl)piperazine has been extensively studied for its potential applications in various fields of research. One of the major areas of interest is its use in the treatment of obesity and metabolic disorders. Studies have shown that this compound can modulate the activity of the CB1 receptor, which is involved in the regulation of appetite and metabolism. Other potential applications include the treatment of pain, anxiety, and addiction.